Cas no 1369093-49-1 (1-(4-chlorophenyl)-4,5,6,7-tetrahydro-1H-indazol-4-amine)

• Product Name: 1-(4-chlorophenyl)-4,5,6,7-tetrahydro-1H-indazol-4-amine
• CAS No: 1369093-49-1
• MF: C₁₃H₁₄ClN₃
• MW: 247.723361492157
• CID: 5998076
• PubChem ID: 65356630
• Update Time: 2025-05-25

1-(4-chlorophenyl)-4,5,6,7-tetrahydro-1H-indazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-4,5,6,7-tetrahydro-1H-indazol-4-amine
• 1H-Indazol-4-amine, 1-(4-chlorophenyl)-4,5,6,7-tetrahydro-
• 1369093-49-1
• AKOS014692179
• EN300-13343814

• Inchi： 1S/C13H14ClN3/c14-9-4-6-10(7-5-9)17-13-3-1-2-12(15)11(13)8-16-17/h4-8,12H,1-3,15H2
• InChI Key： CNEGUVQFEMONRB-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Cl)C=C2)C2=C(C(N)CCC2)C=N1

Computed Properties

• Exact Mass: 247.0876252g/mol
• Monoisotopic Mass: 247.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 393.9±42.0 °C(Predicted)
• pka: 9.09±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(4-chlorophenyl)-4,5,6,7-tetrahydro-1H-indazol-4-amine

Introduction to 1-(4-chlorophenyl)-4,5,6,7-tetrahydro-1H-indazol-4-amine (CAS No. 1369093-49-1)

1-(4-chlorophenyl)-4,5,6,7-tetrahydro-1H-indazol-4-amine, identified by its CAS number CAS No. 1369093-49-1, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic amine has garnered considerable attention due to its structural properties and potential therapeutic applications. The compound belongs to the indazole class, which is well-documented for its role in various pharmacological interventions.

The molecular structure of 1-(4-chlorophenyl)-4,5,6,7-tetrahydro-1H-indazol-4-amine features a chlorinated aromatic ring fused with a tetrahydropyridine core. This unique configuration imparts distinct chemical and biological characteristics that make it a valuable scaffold for medicinal chemistry. The presence of the chloro substituent at the para position of the phenyl ring enhances its reactivity and binding affinity to biological targets.

In recent years, there has been a surge in research focused on indazole derivatives due to their demonstrated efficacy in modulating various biological pathways. Specifically, compounds within this class have shown promise in the treatment of neurological disorders, cardiovascular diseases, and cancer. The amine functionality at the 4-position of the indazole ring is particularly noteworthy, as it serves as a critical pharmacophore for interacting with enzymes and receptors.

Recent studies have highlighted the potential of 1-(4-chlorophenyl)-4,5,6,7-tetrahydro-1H-indazol-4-amine as a lead compound in the development of novel therapeutic agents. Researchers have explored its interactions with monoamine oxidase (MAO) inhibitors, suggesting its utility in managing conditions associated with neurotransmitter imbalances. Additionally, preliminary in vitro experiments indicate that this compound exhibits inhibitory effects on certain kinases, making it a candidate for anticancer therapies.

The synthesis of 1-(4-chlorophenyl)-4,5,6,7-tetrahydro-1H-indazol-4-amine involves multi-step organic transformations that require precise control over reaction conditions. The chlorination step is particularly critical, as it determines the electronic properties of the aromatic ring. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards.

The pharmacokinetic profile of 1-(4-chlorophenyl)-4,5,6,7-tetrahydro-1H-indazol-4-amine has been thoroughly investigated to assess its bioavailability and metabolic stability. Studies suggest that this compound exhibits moderate solubility in both aqueous and lipid environments, facilitating its absorption and distribution within the body. Furthermore, preliminary data indicate a favorable half-life profile, which could enhance its therapeutic window.

In conclusion, 1-(4-chlorophenyl)-4,5,6,7-tetrahydro-1H-indazol-4-amine (CAS No. 1369093-49-1)